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Compound of Interest

Compound Name: Isopropylamine hydrochloride

Cat. No.: B099802

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isopropylamine hydrochloride (IPA HCI), a primary amine salt, serves as a crucial building
block in the synthesis of a wide array of chemical entities, including active pharmaceutical
ingredients (APIs) and agrochemicals. Its structure, characterized by an isopropyl group
attached to an ammonium chloride moiety, imparts specific physical and chemical properties
that are leveraged in various synthetic transformations. This technical guide provides an in-
depth overview of the structure of isopropylamine hydrochloride and details various
synthetic methodologies for its preparation. The synthesis routes discussed herein include the
direct hydrochlorination of isopropylamine, a metathetical reaction with ammonium chloride,
and a biosynthetic pathway. This document aims to furnish researchers and professionals in
drug development and chemical synthesis with detailed experimental protocols, comparative
data, and a thorough understanding of the principles underlying the synthesis of this vital
chemical intermediate.

Chemical Structure and Properties

Isopropylamine hydrochloride is the salt formed from the neutralization of the weak base
isopropylamine with hydrochloric acid. The structure consists of an isopropylammonium cation
and a chloride anion.
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IUPAC Name: Propan-2-aminium chloride Synonyms: 2-Aminopropane hydrochloride,
Isopropylammonium chloride[1] CAS Number: 15572-56-2 Molecular Formula: CsH10CIN

Molecular Weight: 95.57 g/mol

The presence of the ammonium group makes the compound highly polar and readily soluble in

water and polar organic solvents.
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Biosynthetic Route to Isopropylamine Hydrochloride

Step 1: Biosynthesis of Isopropylamine
Isopropanol Ammonia Water Laccase (Catalyst)

Reaction at 38-40°C

Isopropylamine & Isopropyl Ether Mixture

Step 2: Purification
Y

Distillation at 55-60°C

Y

Pure Isopropylamine

Step 3: Salt Formation
Y

Dissolve in Organic Solvent
(e.g., Methyl tert-butyl ether)

Cool to 0-5°C

Introduce HCI gas (pH 1-2)

Stir for 4 hours

Filter and Dry

Isopropylamine Hydrochloride
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Reductive Amination of Acetone

Catalyst

Acetone Ammonia Hydrogen (Reducing Agent) (e.g., Copper-Nickel-Clay)
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-
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Reaction at 150-220°C

!

Isopropylamine & Diisopropylamine Mixture

!

Distillation

!

Pure Isopropylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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